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Compound of Interest

Compound Name: Limonianin

Cat. No.: B177917 Get Quote

Providing critical safety and logistical information for the handling and disposal of Limonin, this

document outlines procedural, step-by-step guidance to ensure safe laboratory practices and

environmental compliance. As your trusted partner, we aim to deliver value beyond the product

itself, fostering a culture of safety and responsibility in your research endeavors.

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount. This guide provides essential information for the safe disposal

of Limonin, a naturally occurring furanolactone found in citrus fruits. While Limonin is not

classified as an acutely hazardous waste, adherence to proper disposal protocols is necessary

to maintain a safe laboratory environment and comply with institutional and regulatory

standards.

Immediate Safety and Handling
Before initiating any disposal procedure, it is crucial to be familiar with the immediate safety

and handling precautions for Limonin. This information is summarized from Safety Data Sheets

(SDS).

Personal Protective Equipment (PPE)
When handling Limonin, especially in powdered form, the following personal protective

equipment should be worn:

Eye Protection: Safety glasses with side shields or goggles.
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Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat.

Engineering Controls
Ensure adequate ventilation in the work area to minimize dust inhalation. A fume hood may be

used for handling large quantities or if there is a potential for aerosolization.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Limonin, which

inform its proper handling and disposal.

Property Value

CAS Number 1180-71-8

Molecular Formula C₂₆H₃₀O₈

Molecular Weight 470.51 g/mol

Appearance White to off-white crystalline powder

Solubility
Insoluble in water; Soluble in ethanol, acetone,

and chloroform

Melting Point 298 °C (568 °F)

Flash Point Not available

Hazard Class Not classified as hazardous for transport

Step-by-Step Disposal Procedures
The disposal of Limonin should be conducted in accordance with your institution's hazardous

waste management program. The following steps provide a general operational plan.

Step 1: Waste Identification and Classification
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Limonin is a non-halogenated, solid organic compound. It is not considered an acutely toxic

or reactive hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) office for specific waste

classification.

Step 2: Containerization

Use a designated, leak-proof, and chemically compatible container for solid chemical waste.

A high-density polyethylene (HDPE) or glass container with a secure screw-top lid is

recommended.

Do not use containers that previously held incompatible chemicals.

Ensure the container is clean and dry before adding Limonin waste.

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "Limonin"

The concentration or amount of waste.

The date the waste was first added to the container.

The name and contact information of the principal investigator or laboratory supervisor.

The laboratory room number.

Step 4: Accumulation and Storage

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.
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The SAA should be in a secondary containment bin to prevent the spread of material in case

of a leak.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in the SAA.

Step 5: Disposal Request

Once the container is full or you are ready for disposal, submit a hazardous waste pickup

request to your institution's EHS department.

Follow the specific procedures outlined by your EHS for scheduling a pickup.

Step 6: Decontamination

Wipe down any surfaces, such as benchtops or balances, that may have come into contact

with Limonin powder using a damp cloth or paper towel.

Dispose of any contaminated materials (e.g., weigh boats, gloves, paper towels) in the

designated solid hazardous waste container.

Experimental Workflow and Signaling Pathway
Visualization
To provide further value and context for researchers working with this compound, the following

diagrams illustrate a typical experimental workflow for studying the effects of Limonin and its

known involvement in a key cellular signaling pathway.
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Experimental workflow for investigating Limonin's effects.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b177917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/AKT Signaling Pathway

Limonin

PI3K

activates

AKT

activates

mTOR

activates

Apoptosis

inhibits

Cell Proliferation
& Survival

promotes

Click to download full resolution via product page

Limonin's activation of the PI3K/AKT signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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